Cas no 2909-81-1 (aniline, 2-tert-butyl-4-methyl-)

• Product Name: aniline, 2-tert-butyl-4-methyl-
• CAS No: 2909-81-1
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 915356
• PubChem ID: 520407
• Update Time: 2025-04-19

aniline, 2-tert-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• aniline, 2-tert-butyl-4-methyl-
• 2-tert-Butyl-p-toluidine
• SCHEMBL10216057
• 2909-81-1
• MNPOGGDABVIFEM-UHFFFAOYSA-N
• 2-(tert-butyl)-4-methylaniline

• Inchi： 1S/C11H17N/c1-8-5-6-10(12)9(7-8)11(2,3)4/h5-7H,12H2,1-4H3
• InChI Key： MNPOGGDABVIFEM-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.934±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 81 ºC (1 Torr)
• Flash Point: 103.8±14.0 ºC,
• Refractive Index: 1.5368 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes